
Personal protective equipment for handling 5-
Hexen-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hexen-2-one

Cat. No.: B094416 Get Quote

Comprehensive Safety Protocol: Handling 5-Hexen-
2-one
This guide provides essential safety and logistical information for the proper handling and

disposal of 5-Hexen-2-one, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring laboratory safety and

minimizing exposure risks.

Hazard Identification and Risk Assessment
5-Hexen-2-one is a flammable liquid and vapor that can cause skin and eye irritation.[1][2][3]

Inhalation or ingestion of this chemical may be harmful.[1] It is also reactive with oxidizing

agents, reducing agents, and alkalis.[1] A thorough risk assessment should be conducted

before beginning any work with this substance.

Hazard Classification Description

Physical Hazard Flammable liquid and vapor (Category 3)[2][3]

Health Hazard
May cause skin and eye irritation.[1] May be

harmful if inhaled or ingested.[1]

Reactivity Hazard
Reactive with oxidizing agents, reducing agents,

and alkalis.[1]
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Personal Protective Equipment (PPE) Selection
The selection of appropriate Personal Protective Equipment (PPE) is paramount to ensure the

safety of laboratory personnel. The following table outlines the minimum required PPE for

handling 5-Hexen-2-one.

Body Part PPE Recommendation Standard

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is recommended when

there is a splash hazard.[3]

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

A lab coat or chemical-

resistant apron should be

worn.[3][4]

Respiratory

Work in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or exposure limits

may be exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387) respirator filter).[1]

[3]

Operational Plan: Safe Handling Procedures
A systematic approach to handling 5-Hexen-2-one is crucial to prevent accidents and

exposure.

1. Preparation:
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Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and have it readily accessible.

Locate the nearest emergency shower and eyewash station.

Have spill control materials (e.g., absorbent pads, sand) available.

2. Handling:

Always handle 5-Hexen-2-one inside a certified chemical fume hood.

Keep the container tightly closed when not in use.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools and explosion-proof equipment.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

oxidizing agents, reducing agents, and bases.[1][3]

Store in a flammable liquids cabinet.

Emergency and Disposal Plan
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

[3]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Spill and Leak Procedures:

Evacuate the area and eliminate all ignition sources.

Ventilate the area of the leak or spill.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container

for disposal.[1][3]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[3]
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Consult with your institution's environmental health and safety department for specific

disposal guidance.[1]

Physicochemical Data for 5-Hexen-2-one
Property Value

CAS Number 109-49-9[1][2][3][5][6]

Molecular Formula C₆H₁₀O[1][5][6]

Molecular Weight 98.14 g/mol [5][6]

Appearance Liquid

Boiling Point 128-129 °C

Density 0.847 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) - closed cup

Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-Hexen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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